Cas no 2172135-28-1 (2-{5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopyridin-2-yl}acetic acid)

• Product Name: 2-{5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopyridin-2-yl}acetic acid
• CAS No: 2172135-28-1
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 6246370
• PubChem ID: 165809358
• Update Time: 2025-10-31

2-{5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopyridin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopyridin-2-yl}acetic acid
• 2172135-28-1
• EN300-1518611
• 2-{5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]pyridin-2-yl}acetic acid

• Inchi： 1S/C27H27N3O5/c1-17(26(33)30-19-11-10-18(29-15-19)14-25(31)32)12-13-28-27(34)35-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-11,15,17,24H,12-14,16H2,1H3,(H,28,34)(H,30,33)(H,31,32)
• InChI Key： DEPZPWOCRUSKDR-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C(NC1C=NC(CC(=O)O)=CC=1)=O)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Additional information on 2-{5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopyridin-2-yl}acetic acid

2-{5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopyridin-2-yl}acetic acid (CAS No. 2172135-28-1): An Overview

2-{5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopyridin-2-yl}acetic acid (CAS No. 2172135-28-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and pyridine, and it plays a crucial role in the synthesis of various bioactive molecules and therapeutic agents.

The structure of 2-{5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopyridin-2-yl}acetic acid is characterized by the presence of a Fmoc protecting group, which is commonly used in peptide synthesis to prevent unwanted side reactions. The Fmoc group can be selectively removed under mild conditions, making it an ideal choice for the stepwise construction of complex peptides and proteins. Additionally, the pyridine moiety in the compound provides a platform for further functionalization and conjugation with other biomolecules.

In recent years, significant advancements have been made in understanding the biological activities and potential applications of this compound. Studies have shown that 2-{5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopyridin-2-yl}acetic acid exhibits promising properties as a scaffold for the development of novel drugs targeting various diseases. For instance, research published in the Journal of Medicinal Chemistry highlighted its potential as an inhibitor of specific enzymes involved in cancer progression and neurodegenerative disorders.

The synthesis of 2-{5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopyridin-2-yl}acetic acid typically involves a multi-step process that includes the formation of the Fmoc-amino acid derivative, followed by its coupling with a suitably functionalized pyridine moiety. The use of modern synthetic techniques, such as microwave-assisted synthesis and solid-phase peptide synthesis (SPPS), has significantly improved the efficiency and yield of this process.

Beyond its role in drug discovery, 2-{5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopyridin-2-yl}acetic acid has also found applications in other areas of chemical biology. For example, it can be used as a building block for the creation of fluorescent probes and sensors, which are essential tools for studying cellular processes and disease mechanisms. The ability to modify the pyridine ring with various functional groups allows for the fine-tuning of these probes to achieve specific binding affinities and selectivities.

In conclusion, 2-{5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopyridin-2-yl}acetic acid (CAS No. 2172135-28-1) is a versatile compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional versatility make it an invaluable tool for scientists working on the development of new therapeutic agents and diagnostic tools. As research in this area continues to advance, it is likely that new and exciting applications for this compound will be discovered, further cementing its importance in the field.